Cas no 879465-19-7 (N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]butanamide)

N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]butanamide is a synthetic chromene derivative with potential applications in medicinal chemistry and pharmacological research. Its structure incorporates a trimethoxyphenyl group, which may enhance binding affinity to biological targets, and a butanamide moiety that could influence solubility and metabolic stability. The compound's chromene core is known for its role in modulating enzyme activity, particularly in pathways involving inflammation or cell proliferation. Its well-defined chemical structure allows for precise modifications to optimize pharmacokinetic properties. This molecule is of interest for exploratory studies in drug discovery, particularly in the development of targeted therapies. Its purity and stability make it suitable for rigorous experimental evaluation.

N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]butanamide structure

879465-19-7 structure

Product Name:N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]butanamide

CAS No:879465-19-7

MF:C₂₃H₂₅NO₆

MW:411.44770693779

CID:5438898

Update Time:2025-06-03

N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]butanamide Chemical and Physical Properties

Names and Identifiers

- N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]butanamide
- Butanamide, N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-1-benzopyran-2-yl]-
- Inchi： 1S/C23H25NO6/c1-6-8-18(25)24-23-19(20(26)15-10-7-9-13(2)21(15)30-23)14-11-16(27-3)22(29-5)17(12-14)28-4/h7,9-12H,6,8H2,1-5H3,(H,24,25)
- InChI Key： GMDDZILCCHIIHC-UHFFFAOYSA-N
- SMILES： C(NC1OC2=C(C)C=CC=C2C(=O)C=1C1=CC(OC)=C(OC)C(OC)=C1)(=O)CCC

N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]butanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3225-6191-2μmol	N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl]butanamide	879465-19-7	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3225-6191-1mg	N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl]butanamide	879465-19-7	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3225-6191-2mg	N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl]butanamide	879465-19-7	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3225-6191-3mg	N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl]butanamide	879465-19-7	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3225-6191-4mg	N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl]butanamide	879465-19-7	90%+	4mg	$66.0	2023-04-27

N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]butanamide Related Literature

1. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
2. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
3. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
4. Alt-proteins: A promising future
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Related Categories

Additional information on N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]butanamide

Recent Advances in the Study of N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]butanamide (CAS: 879465-19-7)

The compound N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]butanamide (CAS: 879465-19-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chromene derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its anti-proliferative properties. Studies have demonstrated that N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]butanamide exhibits potent inhibitory effects on cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, has been highlighted as a potential mechanism underlying its anti-cancer activity.

In addition to its anti-cancer properties, investigations into the pharmacokinetic profile of 879465-19-7 have revealed promising bioavailability and metabolic stability. Advanced in vitro and in vivo studies have shown that the compound maintains its structural integrity under physiological conditions, with minimal degradation observed in liver microsome assays. These findings suggest that N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]butanamide could be a viable candidate for further preclinical development.

Further research has explored the structure-activity relationship (SAR) of this compound, identifying critical functional groups that contribute to its biological efficacy. Modifications to the trimethoxyphenyl moiety and the butanamide side chain have been shown to significantly influence the compound's potency and selectivity. These insights are invaluable for the design of next-generation derivatives with enhanced therapeutic profiles.

Despite these promising results, challenges remain in the clinical translation of 879465-19-7. Issues such as potential off-target effects and the need for improved formulation strategies are areas of active investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and accelerate the development of this compound as a therapeutic agent.

In conclusion, N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]butanamide represents a promising scaffold for drug discovery, with demonstrated efficacy in preclinical models. Continued research into its mechanism of action, optimization of its chemical structure, and evaluation of its safety profile will be critical for its progression into clinical trials. The compound's unique properties and potential applications underscore its importance in the ongoing quest for novel therapeutics in chemical biology and medicinal chemistry.